Cas no 1137244-08-6 (9-deacetoxyfumigaclavine C)

• Product Name: 9-deacetoxyfumigaclavine C
• CAS No: 1137244-08-6
• MF: C₂₁H₂₈N₂
• MW: 308.460425376892
• CID: 2071686
• PubChem ID: 42640299
• Update Time: 2025-04-21

9-deacetoxyfumigaclavine C Chemical and Physical Properties

Names and Identifiers

• 9-deacetoxyfumigaclavine C
• (-)-9-Deacetoxyfumigaclavine C
• 1137244-08-6
• CHEMBL561363
• (8beta)-6,8-dimethyl-2-(2-methylbut-3-en-2-yl)ergoline
• Q15964534
• (6aR,9R,10aR)-7,9-dimethyl-5-(2-methylbut-3-en-2-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo(4,3-fg)quinoline
• CHEBI:65724
• (6aR,9R,10aR)-7,9-dimethyl-5-(2-methylbut-3-en-2-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline

• Inchi： 1S/C21H28N2/c1-6-21(3,4)20-16-11-18-15(10-13(2)12-23(18)5)14-8-7-9-17(22-20)19(14)16/h6-9,13,15,18,22H,1,10-12H2,2-5H3
• InChI Key： GXEMWNLJOIOIIM-UHFFFAOYSA-N
• SMILES： CC1CN(C)C2CC3C4C(=CC=CC=4C2C1)NC=3C(C=C)(C)C

Computed Properties

• Exact Mass: 308.225248902Da
• Monoisotopic Mass: 308.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.603
• Topological Polar Surface Area: 19Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Clavines and derivatives